5,7-bis(trifluoromethyl)-8H-1,8-naphthyridin-2-one

• IUPAC Name: 5,7-bis(trifluoromethyl)-8H-1,8-naphthyridin-2-one
• InChI: InChI=1S/C10H4F6N2O/c11-9(12,13)5-3-6(10(14,15)16)17-8-4(5)1-2-7(19)18-8/h1-3H,(H,17,18,19)
• InChI Key: NLJMPLJFQHFXMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)N=C2C1=C(C=C(N2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C10H4F6N2O
• Molecular Weight: 282.14 g/mol

Description

5,7-bis(trifluoromethyl)-8H-1,8-naphthyridin-2-one is a compound with significant scientific interest due to its unique properties and potential applications. This compound is known for its role in various chemical reactions and its utility in research and industrial applications.

Preparation Methods

The preparation of 5,7-bis(trifluoromethyl)-8H-1,8-naphthyridin-2-one involves specific synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst and magnesium metal, resulting in the formation of the desired compound . Industrial production methods may vary, but they typically involve similar reaction conditions optimized for large-scale synthesis.

Chemical Reactions Analysis

5,7-bis(trifluoromethyl)-8H-1,8-naphthyridin-2-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and halogenated compounds. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different products compared to reduction reactions .

Scientific Research Applications

5,7-bis(trifluoromethyl)-8H-1,8-naphthyridin-2-one has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it plays a role in studying cellular mechanisms and pathways. In medicine, it is investigated for its potential therapeutic effects. Industrially, it is used in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of 5,7-bis(trifluoromethyl)-8H-1,8-naphthyridin-2-one involves its interaction with specific molecular targets and pathways. It binds to certain proteins or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

5,7-bis(trifluoromethyl)-8H-1,8-naphthyridin-2-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or functional groups. The comparison can be based on factors such as reactivity, stability, and specific applications. For instance, compounds with similar indole structures may exhibit different reactivity patterns or biological activities .